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Compound of Interest

Compound Name: 4'-Methoxypropiophenone

Cat. No.: B029531

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and handling
precautions for 4'-Methoxypropiophenone (CAS No. 121-97-1). The information is intended
for researchers, scientists, and drug development professionals who may handle this
compound. This document outlines the physical and chemical properties, toxicological data,
personal protective equipment (PPE) recommendations, first-aid measures, and emergency
procedures. All quantitative data is summarized in structured tables for ease of reference, and
a logical workflow for safe handling is presented in a visual diagram.

Chemical and Physical Properties

4'-Methoxypropiophenone is an organic aromatic ketone that appears as a white to off-white
crystalline solid or a colorless to pale yellow liquid.[1] It has a mild, slightly sweet, or fruity odor.
[1] It is sparingly soluble in water but readily dissolves in organic solvents like ethanol and
ether.[1]

Table 1: Physical and Chemical Properties of 4'-Methoxypropiophenone
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Property Value Reference
CAS Number 121-97-1 [2]
Molecular Formula C10H1202 [3]
Molecular Weight 164.20 g/mol [3]
White to off-white crystalline
Appearance solid or colorless to pale yellow  [1]
liquid
Melting Point 27-29 °C (80.6-84.2 °F)
- _ 273-275 °C (523.4-527 °F) @
Boiling Point
760 mmHg
Flash Point 61 °C (141.8 °F) [2]
Density 0.937 g/mL at 25 °C
Sparingly soluble in water;
Solubility paringy [1]

soluble in ethanol and ether

Toxicological Information

Exposure to 4'-Methoxypropiophenone can pose moderate health risks. It is classified as
harmful if swallowed or inhaled and can cause skin, eye, and respiratory irritation.[2]

Table 2: Acute Toxicity Data for 4'-Methoxypropiophenone
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Hazard GHS Hazard
L Category Reference
Classification Statement

H302: Harmful if

Acute Oral Toxicity Category 4 [2]
swallowed
Acute Inhalation H332: Harmful if
o Category 4 ) [1]
Toxicity inhaled
Skin H315: Causes skin
: o Category 2 N [2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 o [2]
Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) S [2]
respiratory irritation
Exposure)

There is limited evidence regarding the long-term toxicity or carcinogenicity of 4'-
Methoxypropiophenone.[1] It is not currently classified as a carcinogen by the International
Agency for Research on Cancer (IARC) or the U.S. Environmental Protection Agency (EPA).[1]

Safe Handling and Storage

3.1. Handling

e Handle in a well-ventilated area.[4]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

e Avoid contact with skin and eyes.[2]

e Do not eat, drink, or smoke when using this product.[2]

e Wash hands thoroughly after handling.[2]

o Keep away from open flames, hot surfaces, and sources of ignition.[2]

» Take precautionary measures against static discharges.[2]
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3.2. Storage
» Store in a cool, dry, and well-ventilated place.[1]
o Keep containers tightly sealed.[5]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

o Store locked up.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

Table 3: Recommended Personal Protective Equipment

. . Purpose and
Protection Type Recommended Equipment .
Specifications

) Chemical safety goggles or a To protect against splashes
Eye/Face Protection ) ) )
face shield. and airborne particles.

] ] To prevent skin contact.
] Chemical-resistant gloves
Hand Protection o Inspect gloves before use and
(e.g., nitrile rubber). ) )
change if contaminated.

) Chemical-resistant laboratory To protect skin from accidental
Body Protection )
coat. spills.

Use a NIOSH-approved ) )
) ) ) ) To prevent inhalation of
Respiratory Protection respirator if dust or aerosols
harmful vapors or dust.
are generated.

First-Aid Measures

Table 4: First-Aid Procedures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.biosynth.com/p/FM25350/121-97-1-4-methoxypropiophenone
https://www.lookchem.com/sds1835-14-9.html
https://www.biosynth.com/p/FM25350/121-97-1-4-methoxypropiophenone
https://www.fishersci.com/store/msds?partNumber=AC126090250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First-Aid Protocol

Reference

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[2]

Skin Contact

Immediately flush skin with
plenty of soap and water for at
least 15 minutes while
removing contaminated
clothing and shoes. Seek
medical attention if irritation

persists.

[2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[2]

Fire-Fighting Measures

4'-Methoxypropiophenone is a combustible liquid.[2]

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (COz), or

alcohol-resistant foam.[2]
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e Specific Hazards: In a fire, hazardous combustion products such as carbon monoxide and
carbon dioxide may be formed.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

o Personal Precautions: Remove all sources of ignition. Evacuate personnel to a safe area.
Wear appropriate personal protective equipment (see Section 4).[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2]

» Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand, silica gel)
and place in a suitable container for disposal. For large spills, dike the area to contain the
spill and collect the material for disposal.[2]

Experimental Protocols

The safety and handling procedures outlined in this guide are based on standard protocols for
handling hazardous chemicals. Specific experimental use of 4'-Methoxypropiophenone
should be conducted under a detailed, risk-assessed protocol specific to the planned
procedure.

Visual Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4'-
Methoxypropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029531#4-methoxypropiophenone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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